Cas no 802858-09-9 (1H-Benzimidazole-6,7-diol,2-methyl-)

1H-Benzimidazole-6,7-diol,2-methyl- structure
802858-09-9 structure
Product Name:1H-Benzimidazole-6,7-diol,2-methyl-
CAS No:802858-09-9
MF:C8H8N2O2
MW:164.161321640015
CID:713921
PubChem ID:45120872
Update Time:2025-04-19

1H-Benzimidazole-6,7-diol,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-6,7-diol,2-methyl-
    • 4,5-Benzimidazolediol, 2-methyl- (8CI)
    • SCHEMBL6657865
    • 802858-09-9
    • 4,5-Benzimidazolediol,2-methyl-(8ci)
    • Inchi: 1S/C8H8N2O2/c1-4-9-5-2-3-6(11)8(12)7(5)10-4/h2-3,11-12H,1H3,(H,9,10)
    • InChI Key: GXFRFJURPHUASB-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC2=C1N=C(C)N2)O

Computed Properties

  • Exact Mass: 164.059
  • Monoisotopic Mass: 164.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1A^2
  • XLogP3: 1.2
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